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Introduction

Carboxymethyl ethylxanthate (CME) is an organosulfur compound belonging to the xanthate
family of chemicals. Xanthates are salts and esters of xanthic acid. CME is distinguished by the
presence of a carboxymethyl group, which enhances its solubility and reactivity in comparison
to simpler xanthates.[1] This technical guide provides a comprehensive overview of the
chemical structure, properties, synthesis, and potential applications of carboxymethyl
ethylxanthate, with a focus on its relevance to researchers, scientists, and drug development
professionals.

Chemical Structure and Identification

The chemical structure of carboxymethyl ethylxanthate features an ethyl group attached to a
dithiocarbonate, which is further functionalized with a carboxymethyl group.

Chemical Structure:
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Identifiers and Descriptors:

Property Value Reference
2-
IUPAC Name (ethoxycarbonothioyl)sulfanyla  [1]
cetic acid
CAS Number 25554-84-1 [1]12113]
Molecular Formula C5H803S2 [11[3]
Molecular Weight 180.25 g/mol [2]

Canonical SMILES

CCOC(=S)SCC(=0)0

[1]

INChl Key

CZLONQRTHUAGMG-
UHFFFAOYSA-N

[1]

Physicochemical Properties

While specific experimental data for the physicochemical properties of pure carboxymethyl

ethylxanthate are not readily available in the reviewed literature, the properties of the closely

related sodium ethylxanthate can provide some insight. The introduction of the carboxymethyl

group is expected to increase the polarity and water solubility compared to sodium

ethylxanthate.

Physicochemical Properties of Related Xanthates:
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Value (for Sodium

Property Reference
Ethylxanthate)
Pale yellow, amorphous

Appearance [4]
powder

Disagreeable, due to carbon

Odor disulfide L

Melting Point 182-256°C (decomposes) [4]

Water Solubility 450 g/L at 10°C [4]

Stability Unstable in acidic conditions [5]
Synthesis

Carboxymethyl ethylxanthate can be synthesized through the reaction of sodium
ethylxanthate with monochloroacetic acid. The general principle involves the nucleophilic
substitution of the chloride in monochloroacetic acid by the sulfur of the xanthate.

General Synthesis Workflow

The synthesis can be conceptualized as a two-step process, starting from ethanol, carbon
disulfide, and a base to form the ethylxanthate anion, which is then reacted with a
carboxymethylating agent.
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A high-level workflow for the synthesis of carboxymethyl ethylxanthate.

Experimental Protocol: General Procedure for Xanthate
Synthesis

While a detailed, peer-reviewed protocol specifically for carboxymethyl ethylxanthate is not
available, a general method for the synthesis of xanthates is provided in patent literature. This
can be adapted for the synthesis of the title compound.

Materials:
o Ethanol
e Carbon Disulfide

e Sodium Hydroxide
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Monochloroacetic Acid

Tetrahydrofuran (as a reaction medium)

Procedure:

In a reaction vessel, dissolve ethanol in tetrahydrofuran.

Cool the mixture to a temperature between 0-30°C.

Slowly add carbon disulfide to the mixture while stirring.

Gradually add a solution of sodium hydroxide, maintaining the temperature.

After the formation of sodium ethylxanthate, a solution of monochloroacetic acid in
tetrahydrofuran is added dropwise.

The reaction is stirred for several hours at a controlled temperature.

The resulting carboxymethyl ethylxanthate can be isolated by precipitation and purified by
recrystallization.

Note: This is a generalized procedure and would require optimization for specific yields and
purity.

Spectroscopic Characterization

Experimental spectroscopic data for carboxymethyl ethylxanthate is not readily available in

the public domain. However, based on its chemical structure, the expected spectral features

can be predicted.

FT-IR (Fourier-Transform Infrared Spectroscopy): Expected characteristic peaks would
include strong C=S stretching vibrations around 1050 cm~1, C-O-C stretching between 1140-
1180 cm™1, and a broad O-H stretch from the carboxylic acid group around 2500-3300 cm™1,
as well as a C=0 stretch around 1700 cm~1.[6][7]

'H NMR (Proton Nuclear Magnetic Resonance Spectroscopy): Expected signals would
include a triplet for the methyl protons (-CHs), a quartet for the methylene protons adjacent to
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the oxygen (-O-CH:-), and a singlet for the methylene protons adjacent to the sulfur and the
carbonyl group (-S-CH2-COOH). The carboxylic acid proton would likely appear as a broad
singlet.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance Spectroscopy): Distinct signals would be
expected for the methyl carbon, the two methylene carbons, the thione carbon (C=S), and
the carbonyl carbon (C=0).

e Mass Spectrometry: The molecular ion peak would be expected at m/z = 180.0017,
corresponding to the molecular weight of the compound.

Biological and Pharmacological Properties

While specific data for carboxymethyl ethylxanthate is limited, studies on other xanthate
derivatives provide insights into their potential biological activities.

Antimicrobial Activity

Xanthate derivatives have been reported to possess antimicrobial properties. Their activity is
influenced by the length of the alkyl chain. Some xanthate derivatives have shown significant
activity against various bacterial and fungal strains.[8][9] For instance, certain xanthates have
demonstrated notable inhibitory effects on Staphylococcus aureus and Pseudomonas
aeruginosa.[9]

Reported Minimum Inhibitory Concentrations (MIC) for various Xanthate Derivatives:

Xanthate Derivative = Microorganism MIC (pg/mL) Reference
Cyclohexyl Xanthate S. typhimurium 1-10 [9]
Diphenyltin(1V)

bis(cyclohexyl P. aeruginosa 0.1-10 [9]
xanthate)

_ M. tuberculosis
Various Xanthates ~1 [10]
H37Hv
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The mechanism of antimicrobial action is thought to involve the disruption of the cell
membrane.[11]

Enzyme Inhibition

Xanthates have been shown to be inhibitors of various enzymes, including cytochrome P450
and xanthine oxidase.[12][13] The inhibition can be of a mixed, competitive, or uncompetitive
nature, depending on the specific xanthate and the enzyme.[13]

Reported ICso and Ki Values for Xanthate Derivatives:

Xanthate

L Enzyme Inhibition Type ICso/ Ki Reference
Derivative

Mushroom
Tyrosinase )

Ethyl Xanthate Mixed Ki=0.15 mM [13]
(Catecholase

activity)

Mushroom
Tyrosinase )

Propyl Xanthate Mixed Ki=0.11 mM [13]
(Catecholase

activity)

Mushroom
Tyrosinase )

Butyl Xanthate Mixed Ki=0.09 mM [13]
(Catecholase

activity)

Cytochrome Mechanism-
n-Octyl Xanthate - [12]
P450 2B1 based

The inhibitory activity of xanthates against cytochrome P450 enzymes is of particular interest in
drug development, as it can affect drug metabolism.[12] The mechanism of inhibition for
cytochrome P450 2B1 by xanthates involves the covalent modification of the enzyme by a
reactive intermediate of the xanthate, which leads to an uncoupling of electron transfer.[12]
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Proposed mechanism of cytochrome P450 2B1 inhibition by xanthates.

Applications in Drug Development

The unique properties of the carboxymethyl group, such as increased water solubility and the
potential for further chemical modification, suggest that carboxymethyl ethylxanthate could
be a valuable scaffold in drug development.

Potential as a Drug Carrier

The carboxymethyl group is a common feature in polymers used for drug delivery systems due
to its biocompatibility and pH-responsive properties. While there is no direct evidence of
carboxymethyl ethylxanthate being used as a drug carrier, its structure suggests potential for
such applications. The carboxylic acid moiety could be used to conjugate drugs, and the overall
molecule could potentially self-assemble into nanoparticles or be incorporated into larger
polymer-based delivery systems.

As a Lead Compound for Inhibitor Design

Given the demonstrated enzyme inhibitory activity of other xanthates, carboxymethyl
ethylxanthate could serve as a starting point for the design of more potent and selective
enzyme inhibitors. The carboxylic acid group provides a handle for further derivatization to
optimize binding to target enzymes.

Safety and Toxicology

Toxicological data specifically for carboxymethyl ethylxanthate is not available. However,
data for other xanthates, such as sodium ethylxanthate, indicate that these compounds can be
harmful if swallowed and may cause skin and eye irritation.[14][15] The decomposition of
xanthates can produce toxic and flammable gases like carbon disulfide.[4][16]

Toxicity Data for Related Xanthates:
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Compound Organism Test Value Reference
Sodium
Isopropylxanthat Fathead Minnow  96-hr LCso 18-20 mg/L [5]
e
Sodium Daphni 48-hr LC 3.9 [17]
aphnia magna -hr . m

Ethylxanthate P g > PP
Sodium
Isopropylxanthat Rat (oral) LDso 1250 mg/kg [4]
e
Potassium Amyl 1000-2000

Rat (oral) LDso [4]
Xanthate mg/kg

Conclusion

Carboxymethyl ethylxanthate is a functionalized xanthate with potential applications in
various scientific fields, including materials science and potentially drug development. While
there is a lack of specific experimental data for this compound, the known properties of other
xanthates and carboxymethylated molecules provide a foundation for future research. Further
investigation into its synthesis, characterization, and biological activities is warranted to fully
explore its potential for researchers and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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